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Compound of Interest

6-Amino-5-bromopyridine-3-
Compound Name:
sulfonic acid

Cat. No.: B016990

An in-depth technical guide on the structure elucidation of 6-Amino-5-bromopyridine-3-
sulfonic acid, designed for researchers, scientists, and drug development professionals.

Introduction

6-Amino-5-bromopyridine-3-sulfonic acid is a substituted pyridine derivative. Its structure,
featuring an amino group, a bromine atom, and a sulfonic acid moiety on a pyridine core,
makes it a potentially versatile building block in medicinal chemistry and materials science. The
precise arrangement of these functional groups dictates the molecule's chemical reactivity,
physical properties, and biological activity. Therefore, unambiguous structure elucidation is a
critical first step in its characterization and application.

This guide provides a comprehensive overview of the analytical methodologies required to
confirm the structure of 6-Amino-5-bromopyridine-3-sulfonic acid, integrating data from
various spectroscopic and analytical techniques.

Table 1: Chemical Identifiers for 6-Amino-5-bromopyridine-3-sulfonic acid
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Identifier Value Reference

CAS Number 247582-62-3 [112][3114]
6-amino-5-bromopyridine-3-

IUPAC Name _ _ [2]1[3][4]
sulfonic acid

Molecular Formula CsHsBrN20s3S [1112]131[4]

Molecular Weight 253.07 g/mol [1112]

Canonical SMILES

C1=C(C=NC(=C1Br)N)S(=0)
(=0)0

[21(31[4]

InChlKey

AQPIHLQSXPSMHZ-
UHFFFAOYSA-N

[11(21[4]

Physicochemical Properties

A summary of the key physical and chemical properties is presented below. The high melting

point suggests strong intermolecular forces, likely due to hydrogen bonding from the sulfonic

acid and amino groups, as well as potential Tt-stacking of the aromatic rings.[3]

Table 2: Physicochemical Properties of 6-Amino-5-bromopyridine-3-sulfonic acid
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Property

Value

Reference

Physical State

Solid (Off-White to Tan)

[3](5]

Melting Point >250°C [11[31[5]
Density 2.0+£0.1 g/cm3 [11[3]
Polar Surface Area 101.66 A2 [3]
Hydrogen Bond Donor Count 2 [3][4]
Hydrogen Bond Acceptor

5 [31[4]
Count

N Sparingly soluble in DMSO

Solubility [5]

and Water

Storage Conditions

Refrigerator, Sealed in dry, 2-
8°C

[1]5]

Workflow for Structure Elucidation

The structural confirmation of a novel or synthesized compound like 6-Amino-5-

bromopyridine-3-sulfonic acid follows a logical workflow. This process begins with acquiring

the sample and proceeds through a series of spectroscopic analyses, culminating in the

definitive assignment of its constitution and connectivity.

2-Amino-5-bromopyridine

Conc. H2S04 / Oleum

6-Amino-5-bromopyridine-3-sulfonic acid

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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